Cas no 51581-54-5 (1-(4-Chlorophenyl)imidazole)

• Product Name: 1-(4-Chlorophenyl)imidazole
• CAS No: 51581-54-5
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD00041208
• CID: 378427
• PubChem ID: 142859
• Update Time: 2025-07-01

1-(4-Chlorophenyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(4-chlorophenyl)-
• 1-(4-Chlorophenyl)imidazole
• 51581-54-5
• 1-CPI
• DTXSID90199538
• FS-1538
• BCA58154
• SCHEMBL872661
• 1-(4-Chlorophenyl)-1H-imidazole #
• FT-0605699
• CHEMBL1229718
• MFCD00041208
• 1-(4-chlorophenyl)imidazole, AldrichCPR
• AKOS005202969
• 1-(4-Chlorophenyl)-1H-imidazole
• BDBM19474
• A828665
• CS-0331910
• Q27451912
• 1-(4-chloro-phenyl)-1H-imidazole
• DB-018566
• G71630

• MDL： MFCD00041208
• Inchi： 1S/C9H7ClN2/c10-8-1-3-9(4-2-8)12-6-5-11-7-12/h1-7H
• InChI Key： BARLRKAYTDVUIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 178.03000
• Monoisotopic Mass: 178.029776
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.23
• Melting Point: 85-87°C
• Boiling Point: 305°Cat760mmHg
• Flash Point: 138.2°C
• Refractive Index: 1.613
• PSA: 17.82000
• LogP: 2.52570

1-(4-Chlorophenyl)imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-Chlorophenyl)imidazole

Comprehensive Overview of 1-(4-Chlorophenyl)imidazole (CAS No. 51581-54-5): Properties, Applications, and Industry Insights

1-(4-Chlorophenyl)imidazole (CAS No. 51581-54-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic compound features an imidazole ring bonded to a 4-chlorophenyl group, imparting unique chemical properties that make it valuable in synthetic chemistry. With the growing demand for high-performance intermediates, this compound has garnered significant attention from researchers and industrial manufacturers alike.

The molecular structure of 1-(4-Chlorophenyl)imidazole contributes to its reactivity as a building block in drug discovery. Recent studies highlight its role in developing antifungal agents and enzyme inhibitors, aligning with the pharmaceutical industry's focus on targeted therapies. Its chlorophenyl moiety enhances lipophilicity, a critical factor in optimizing drug bioavailability—a topic frequently searched by professionals in medicinal chemistry forums.

In agrochemical applications, 51581-54-5 serves as a precursor for crop protection agents, addressing global concerns about sustainable agriculture. As searches for eco-friendly pesticides surge, researchers explore derivatives of this compound to reduce environmental impact while maintaining efficacy. Its stability under varied pH conditions makes it suitable for formulations targeting plant pathogens, a key area in precision farming trends.

From a synthetic perspective, 1-(4-Chlorophenyl)imidazole demonstrates remarkable compatibility with cross-coupling reactions, a technique dominating organic chemistry discussions. Laboratories frequently query optimized synthesis protocols for this compound, reflecting its importance in catalytic processes. Advanced purification methods like column chromatography or recrystallization are often employed to achieve >98% purity, meeting stringent industry standards.

The compound's thermal stability (decomposition point >250°C) and solubility profile (soluble in polar aprotic solvents) make it valuable for polymeric material development. With rising interest in high-temperature resins for electronics, material scientists increasingly reference 51581-54-5 in patents involving heat-resistant coatings—a trending topic in advanced manufacturing.

Regulatory compliance remains a critical consideration for 1-(4-Chlorophenyl)imidazole users. While not classified as hazardous under major chemical inventories, proper handling guidelines (including PPE usage and ventilation) are emphasized in Safety Data Sheets. This aligns with growing online searches for green chemistry alternatives and occupational safety best practices in chemical industries.

Market analysts note steady growth in demand for imidazole derivatives, driven by expanding applications in electronic materials and bioconjugation techniques. The compound's cost-effective synthesis from commercially available 4-chloroaniline precursors contributes to its competitive advantage. Recent publications also explore its potential in metal-organic frameworks (MOFs), a hot topic in nanotechnology research.

For quality assurance, analytical techniques like HPLC and NMR spectroscopy are essential in characterizing 1-(4-Chlorophenyl)imidazole. Laboratories frequently search for spectral reference data (e.g., ¹H NMR: δ 7.2–7.4 ppm for aromatic protons) to verify compound identity—a common need shared in chemical analysis communities.

Future research directions may explore catalytic asymmetric synthesis of this compound to access enantiopure variants for chiral drug development. With the pharmaceutical industry prioritizing stereoselective synthesis, such advancements could further elevate the importance of 51581-54-5 in next-generation therapeutics.